1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 1-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone
• InChI: InChI=1S/C9H9N3O/c1-6(13)9-4-3-8-5-10-7(2)11-12(8)9/h3-5H,1-2H3
• InChI Key: MCWVBDZUOZNSCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=C2C(=O)C)C=N1

Description

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one is a chemical compound with the molecular formula C9H9N3O and a molecular weight of 175.19 g/mol . This compound is primarily used in industrial and scientific research applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one typically involves the reaction of 2-methylpyrrole with various reagents to form the pyrrolo[2,1-f][1,2,4]triazin-7-yl moiety. The reaction conditions often include the use of solvents such as N,N-dimethylformamide and catalysts like potassium hydroxide .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. it is likely that large-scale synthesis would follow similar routes as laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one can undergo various types of chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction could produce an alcohol .

Scientific Research Applications

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Potential use in drug discovery and development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action for 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one is not well-understood. it is believed to interact with specific molecular targets and pathways, potentially affecting various biological processes .

Comparison with Similar Compounds

Similar Compounds

2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine: This compound shares a similar core structure but differs in functional groups.

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propan-2-one: Another similar compound with slight variations in the side chain.

Uniqueness

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one is unique due to its specific functional groups and the resulting chemical properties.